Cas no 1823308-08-2 (3-(4-Acetamidophenyl)-5-methyl-1,2,4-oxadiazole)

• Product Name: 3-(4-Acetamidophenyl)-5-methyl-1,2,4-oxadiazole
• CAS No: 1823308-08-2
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 6789750
• PubChem ID: 86277513
• Update Time: 2025-05-19

3-(4-Acetamidophenyl)-5-methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• N-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]acetamide
• N-(4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenyl)acetamide
• 3-(4-Acetamidophenyl)-5-methyl-1,2,4-oxadiazole
• 1823308-08-2

• Inchi： 1S/C11H11N3O2/c1-7(15)12-10-5-3-9(4-6-10)11-13-8(2)16-14-11/h3-6H,1-2H3,(H,12,15)
• InChI Key： YVZVXULQNDINJO-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C2C=CC(=CC=2)NC(C)=O)=N1

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68Ų

Additional information on 3-(4-Acetamidophenyl)-5-methyl-1,2,4-oxadiazole

Comprehensive Overview of 3-(4-Acetamidophenyl)-5-methyl-1,2,4-oxadiazole (CAS No. 1823308-08-2): Properties, Applications, and Research Insights

The compound 3-(4-Acetamidophenyl)-5-methyl-1,2,4-oxadiazole (CAS No. 1823308-08-2) is a heterocyclic organic molecule featuring a 1,2,4-oxadiazole core substituted with a methyl group and a 4-acetamidophenyl moiety. This structure endows it with unique physicochemical properties, making it a subject of interest in pharmaceutical and material science research. The 1,2,4-oxadiazole scaffold is renowned for its stability and bioactivity, often explored in drug discovery for its potential as a bioisostere for carboxylic acids or amides. Researchers have increasingly focused on this compound due to its relevance in designing small-molecule inhibitors and fluorescent probes.

In recent years, the demand for heterocyclic compounds like 3-(4-Acetamidophenyl)-5-methyl-1,2,4-oxadiazole has surged, driven by their applications in medicinal chemistry and agrochemical development. A trending topic in scientific forums revolves around its potential role in targeting protein-protein interactions (PPIs), a hot area in drug discovery. Users frequently search for "oxadiazole derivatives in cancer research" or "1,2,4-oxadiazole synthesis methods," reflecting its interdisciplinary appeal. The compound’s lipophilicity and hydrogen-bonding capacity also make it a candidate for optimizing blood-brain barrier permeability, a critical factor in central nervous system (CNS) drug design.

From a synthetic perspective, CAS No. 1823308-08-2 is typically prepared via cyclization reactions involving amidoximes and carboxylic acid derivatives. Advanced techniques like microwave-assisted synthesis have been employed to enhance yield and purity, addressing common queries such as "how to improve oxadiazole ring stability." Its crystalline form has been characterized using X-ray diffraction (XRD), revealing planar geometry conducive to π-stacking interactions—a property leveraged in organic electronics and supramolecular chemistry.

Beyond pharmaceuticals, 3-(4-Acetamidophenyl)-5-methyl-1,2,4-oxadiazole has garnered attention in material science for its potential in organic light-emitting diodes (OLEDs) and sensors. Searches like "oxadiazoles in optoelectronics" highlight this niche. Its electron-deficient ring facilitates charge transport, aligning with the growing emphasis on sustainable materials. Furthermore, its thermal stability (>250°C) makes it suitable for high-performance polymeric composites, a topic often discussed in green chemistry circles.

In conclusion, 3-(4-Acetamidophenyl)-5-methyl-1,2,4-oxadiazole exemplifies the versatility of nitrogen-containing heterocycles. Its dual utility in life sciences and advanced materials underscores its value in contemporary research. As AI-driven molecular docking studies accelerate, this compound’s role in addressing undruggable targets may expand, answering pressing queries like "can oxadiazoles overcome drug resistance?"—a testament to its enduring scientific relevance.